Cas no 67810-34-8 (Benzenamine, 4-(methylsulfonyl)-2,6-dinitro-N-propyl-)

Benzenamine, 4-(methylsulfonyl)-2,6-dinitro-N-propyl- structure
67810-34-8 structure
Product Name:Benzenamine, 4-(methylsulfonyl)-2,6-dinitro-N-propyl-
CAS No:67810-34-8
MF:C10H13N3O6S
MW:303.291721105576
CID:387658
PubChem ID:3299773
Update Time:2025-04-19

Benzenamine, 4-(methylsulfonyl)-2,6-dinitro-N-propyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(methylsulfonyl)-2,6-dinitro-N-propyl-
    • 4-methylsulfonyl-2,6-dinitro-N-propylaniline
    • 4-(Methylsulfonyl)-2,6-dinitro-N-propylaniline
    • 4-(Methylsulfonyl)-2,6-dinitro-N-propylbenzenamine
    • Planavin metabolite
    • DTXSID00391208
    • 67810-34-8
    • AKOS024339461
    • Inchi: 1S/C10H13N3O6S/c1-3-4-11-10-8(12(14)15)5-7(20(2,18)19)6-9(10)13(16)17/h5-6,11H,3-4H2,1-2H3
    • InChI Key: DFNAFDHFFUVITM-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=C(C(=C(C=1)[N+](=O)[O-])NCCC)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 303.05259
  • Monoisotopic Mass: 303.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 146Ų

Experimental Properties

  • Density: 1.462
  • Boiling Point: 496.4°C at 760 mmHg
  • Flash Point: 254°C
  • Refractive Index: 1.588
  • PSA: 132.45
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